Cas no 915135-20-5 (Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate
• CAS No: 915135-20-5
• MF: C₁₅H₂₀FN₃O₄
• MW: 325.33540725708
• CID: 787424
• Update Time: 2023-08-03

Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(3-fluoro-2-nitrophenyl)-,1,1-dimethylethyl ester
• tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate
• tert-Butyl 4-(3-fluoro-2-nitrophenyl)-piperazine-1-carboxylate
• MUONWOLEGDYZRZ-UHFFFAOYSA-N
• 4-(3-Fluoro-2-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
• Tert-Butyl 4-(3-fluoro-2-nitrophenyl)piperazine-1-carboxylate

• Inchi： 1S/C15H20FN3O4/c1-15(2,3)23-14(20)18-9-7-17(8-10-18)12-6-4-5-11(16)13(12)19(21)22/h4-6H,7-10H2,1-3H3
• InChI Key： MUONWOLEGDYZRZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1[N+](=O)[O-])N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 325.144
• Monoisotopic Mass: 325.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines